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Compound of Interest

Compound Name:
3-Bromothiophene-2-carboxylic

acid

Cat. No.: B183166 Get Quote

An In-depth Technical Guide on 3-Bromothiophene-2-carboxylic Acid

For researchers, scientists, and professionals in drug development, 3-Bromothiophene-2-
carboxylic acid is a versatile building block in organic synthesis. Its unique structure, featuring

a thiophene ring with both a carboxylic acid and a bromine substituent, makes it a valuable

precursor for creating a wide range of pharmaceuticals, agrochemicals, and functional

materials.[1] This document provides core technical data, including its molecular weight and

formula, alongside other key properties.

Chemical and Physical Properties
The fundamental properties of 3-Bromothiophene-2-carboxylic acid are summarized below,

providing a clear reference for experimental and developmental applications.
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Property Value

Molecular Formula C5H3BrO2S

Molecular Weight 207.05 g/mol

CAS Number 7311-64-0

Appearance Solid

Melting Point 195-201 °C

Synonyms
3-Bromo-2-thenoic acid, 2-(3-

Bromothienyl)carboxylic acid

Sources:[2][3][4][5]

Structural and Molecular Relationship
The relationship between the compound's name, its elemental composition (formula), and its

resulting molecular weight is a foundational concept in chemistry. The diagram below illustrates

this logical connection.

3-Bromothiophene-2-carboxylic acid

Molecular Formula
C5H3BrO2S

 is described by 

Molecular Weight
207.05 g/mol

 results in 

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular formula and weight.
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Applications in Research and Development
3-Bromothiophene-2-carboxylic acid is a key intermediate in several areas of chemical

research:

Organic Synthesis: It serves as a versatile starting material for synthesizing more complex

molecules.[1] The bromine atom enhances its reactivity, making it suitable for various

coupling reactions to introduce diverse functional groups.[1]

Medicinal Chemistry: The thiophene ring is a common scaffold in many biologically active

compounds. Researchers utilize this molecule to develop new potential drugs targeting

specific biological pathways.[1]

Material Science: It is used in the creation of conductive polymers and other functional

materials, which can be applied in devices like organic solar cells and sensors.[1]

Safety and Handling
According to GHS classifications, 3-Bromothiophene-2-carboxylic acid is associated with

several hazards:

May cause skin irritation or an allergic skin reaction.[3][6]

Can cause serious eye irritation.[3][6]

May cause respiratory irritation.[3][6]

Proper personal protective equipment (PPE), including gloves, eye protection, and a dust

mask, should be used when handling this compound. It is classified as a combustible solid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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